Cas no 139121-49-6 (4-Methyl-6-nitro-1H-indole)

• Product Name: 4-Methyl-6-nitro-1H-indole
• CAS No: 139121-49-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD27923592
• CID: 1091289
• PubChem ID: 21218286
• Update Time: 2025-09-20

4-Methyl-6-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-nitro-1H-indole
• 1H-Indole, 4-methyl-6-nitro-
• PTZHKODNLXFZBR-UHFFFAOYSA-N
• 139121-49-6
• D72102
• SCHEMBL916214
• CS-0102732
• 4-Methyl-6-Nitroindole

• MDL： MFCD27923592
• Inchi： 1S/C9H8N2O2/c1-6-4-7(11(12)13)5-9-8(6)2-3-10-9/h2-5,10H,1H3
• InChI Key： PTZHKODNLXFZBR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C2C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų